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Compound of Interest

Compound Name: 2-Amino-4-bromobenzaldehyde

Cat. No.: B1289445

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2-Amino-4-bromobenzaldehyde (CAS No.
59278-65-8), a key building block in synthetic organic chemistry. It details commercial sourcing,
presents a standard experimental protocol for its use in heterocycle synthesis, and outlines a
best-practice workflow for chemical procurement and quality control.

Commercial Sourcing and Availability

2-Amino-4-bromobenzaldehyde is a commercially available reagent used in the synthesis of
various molecular scaffolds, particularly in the development of pharmaceutical compounds.[1]
Numerous chemical suppliers offer this compound in various purities and quantities. The table
below summarizes offerings from several vendors. Note that pricing and availability are subject
to change and may require an institutional account to view.
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) Product/Catalog ] Available

Supplier Purity .
No. Quantities

BLD Pharm 59278-65-8 >95% Inquire for details[2]
Synblock MFCD08458822 >98% Inquire for details[3]
Alchem Pharmtech 59278-65-8 Inquire Inquire for details[4]
NanoAxis LLC 59278-65-8 95% 19g[5]
Fluorochem MFCD08458822 Inquire 1mg, 10g, 259[6]

Experimental Protocol: Synthesis of Quinazoline
Derivatives

A primary application of 2-Amino-4-bromobenzaldehyde is in the synthesis of quinazolines, a
class of heterocyclic compounds with a broad range of biological activities. The following is a
representative protocol for a metal-catalyzed, one-pot tandem reaction to produce
functionalized quinazolines.

Reaction Scheme: 2-Amino-4-bromobenzaldehyde reacts with an amidine in the presence of
a copper catalyst to yield a 7-bromo-quinazoline derivative.

Materials and Equipment:

e 2-Amino-4-bromobenzaldehyde

o Substituted amidine hydrochloride

o Copper(l) iodide (Cul)

e Potassium carbonate (K2CO3)

o Dimethylformamide (DMF)

» Round-bottom flask with reflux condenser

o Magnetic stirrer with heating plate
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» Standard laboratory glassware for workup and purification
e Thin Layer Chromatography (TLC) apparatus

« Silica gel for column chromatography

Detailed Methodology:

e Reaction Setup: To a round-bottom flask, add 2-Amino-4-bromobenzaldehyde (1.0 mmol),
the desired amidine hydrochloride (1.2 mmol), Copper(l) iodide (10 mol%), and potassium
carbonate (2.5 mmol).

e Solvent Addition: Add anhydrous Dimethylformamide (DMF, 5 mL) to the flask.

e Reaction Conditions: Stir the mixture at 120 °C under an inert atmosphere (e.g., Nitrogen or
Argon) for 8-12 hours.

e Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the
starting material is consumed.[7]

o Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture
into water (50 mL) and extract with ethyl acetate (3 x 25 mL).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure. Purify the crude residue by column
chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl
acetate in hexane) to yield the pure quinazoline product.[7]

o Characterization: Confirm the structure of the final product using spectroscopic methods
such as *H NMR, 3C NMR, and mass spectrometry.

Visualization of Key Workflows

Effective research relies on robust and repeatable logistical and experimental processes. The
following diagrams visualize critical workflows relevant to utilizing chemical reagents like 2-
Amino-4-bromobenzaldehyde.
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Workflow for Reagent Procurement and Quality Control

This workflow outlines the systematic process from identifying the need for a chemical to its
final approval for use in experiments, ensuring reliability and safety.[8][9]
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Caption: Procurement and Quality Control workflow for chemical reagents.

Synthetic Pathway for Quinazoline Formation

This diagram illustrates the logical steps in the synthesis of a quinazoline derivative from 2-
Amino-4-bromobenzaldehyde, as described in the protocol above.
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Caption: Logical workflow for the synthesis of a quinazoline derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1289445#where-to-buy-2-amino-4-
bromobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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